Cas no 897611-16-4 (2,6-difluoro-N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzamide)

• Product Name: 2,6-difluoro-N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzamide
• CAS No: 897611-16-4
• MF: C₂₀H₂₃F₂N₃O₄S
• MW: 439.476130723953
• CID: 5876752
• PubChem ID: 16825860
• Update Time: 2025-06-25

2,6-difluoro-N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]sulfonylethyl]benzamide
• 2,6-difluoro-N-(2-((4-(2-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)benzamide
• AKOS024625179
• 897611-16-4
• 2,6-difluoro-N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)benzamide
• F2068-0560
• 2,6-difluoro-N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzamide

• Inchi： 1S/C20H23F2N3O4S/c1-29-18-8-3-2-7-17(18)24-10-12-25(13-11-24)30(27,28)14-9-23-20(26)19-15(21)5-4-6-16(19)22/h2-8H,9-14H2,1H3,(H,23,26)
• InChI Key： RMABVTSDIRVAHG-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCN(C2=CC=CC=C2OC)CC1)(=O)=O)(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 439.13773372g/mol
• Monoisotopic Mass: 439.13773372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.3Ų

Additional information on 2,6-difluoro-N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzamide

Comprehensive Overview of 2,6-Difluoro-N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzamide (CAS No. 897611-16-4)

The compound 2,6-difluoro-N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzamide (CAS No. 897611-16-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its intricate molecular structure featuring a difluorobenzamide core and a piperazine sulfonyl moiety, this compound is a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique pharmacophore, which combines fluorine substitution and sulfonamide linkage, both of which are critical in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds like 2,6-difluoro-N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzamide has surged due to their enhanced metabolic stability and bioavailability. Fluorine atoms, as seen in this molecule, are known to improve binding affinity and selectivity in target interactions, making them invaluable in the design of next-generation therapeutics. This aligns with the growing trend of precision medicine, where researchers seek compounds with tailored properties for specific biological targets.

The piperazine ring in this compound is another focal point, as it is a common scaffold in many CNS-active drugs. This has led to speculation about its potential role in addressing neurological disorders, a hot topic in contemporary biomedical research. Additionally, the sulfonyl group introduces polarity and hydrogen-bonding capabilities, which are essential for optimizing drug-receptor interactions. Such features make CAS No. 897611-16-4 a compelling candidate for further investigation in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of 2,6-difluoro-N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzamide involves multi-step organic transformations, including amide coupling and sulfonylation. These processes are often optimized for yield and purity, reflecting the broader industry focus on green chemistry and sustainable synthesis. As environmental concerns rise, researchers are increasingly exploring eco-friendly methods to produce such complex molecules, which resonates with the global push for sustainable pharmaceuticals.

The compound’s potential applications extend beyond therapeutics. Its structural motifs are being studied in material science, particularly in the development of fluorescent probes and molecular sensors. This interdisciplinary appeal underscores its versatility and relevance in cutting-edge scientific endeavors. With the rise of AI-driven drug discovery, compounds like CAS No. 897611-16-4 are also being screened virtually to predict their biological activities, a trend that aligns with the increasing integration of computational chemistry in research pipelines.

In summary, 2,6-difluoro-N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzamide represents a fascinating intersection of chemistry, biology, and technology. Its unique attributes make it a valuable subject for ongoing research, particularly in areas like drug design, neurological studies, and materials innovation. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and medicine.